Cas no 1693881-58-1 (5,5-Dimethylhex-3-yn-1-amine)

• Product Name: 5,5-Dimethylhex-3-yn-1-amine
• CAS No: 1693881-58-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6492916
• PubChem ID: 21391908
• Update Time: 2025-05-19

5,5-Dimethylhex-3-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethylhex-3-yn-1-amine
• SCHEMBL312391
• EN300-2985132
• 1693881-58-1
• 5,5-Dimethylhex-3-yn-1-amine

• Inchi： 1S/C8H15N/c1-8(2,3)6-4-5-7-9/h5,7,9H2,1-3H3
• InChI Key： SJDDWZOFTMEFCY-UHFFFAOYSA-N
• SMILES： NCCC#CC(C)(C)C

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 5,5-Dimethylhex-3-yn-1-amine

Recent Advances in the Application of 5,5-Dimethylhex-3-yn-1-amine (CAS: 1693881-58-1) in Chemical Biology and Pharmaceutical Research

The compound 5,5-Dimethylhex-3-yn-1-amine (CAS: 1693881-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's alkyne and amine functional groups make it a valuable building block in medicinal chemistry, particularly in the development of novel drug candidates and chemical probes.

Recent studies have highlighted the role of 5,5-Dimethylhex-3-yn-1-amine as a key intermediate in the synthesis of more complex molecules. For instance, its alkyne moiety has been utilized in click chemistry reactions, enabling the rapid and efficient assembly of bioactive compounds. Researchers have successfully employed this compound in the development of targeted therapies, leveraging its ability to form stable covalent bonds with biological targets. This property is particularly advantageous in the design of irreversible inhibitors for enzymes involved in disease pathways.

In addition to its synthetic utility, 5,5-Dimethylhex-3-yn-1-amine has demonstrated promising biological activity in preclinical studies. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against certain kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of lead candidates with improved selectivity and pharmacokinetic properties. These findings underscore the potential of 5,5-Dimethylhex-3-yn-1-amine as a scaffold for anticancer drug development.

Another area of interest is the compound's application in chemical biology as a tool for probing biological systems. Researchers have exploited its alkyne group for bioorthogonal labeling, enabling the visualization and tracking of biomolecules in live cells. A recent publication in ACS Chemical Biology detailed the use of 5,5-Dimethylhex-3-yn-1-amine in the development of fluorescent probes for imaging cellular processes. This approach has provided new insights into dynamic biological events, such as protein-protein interactions and signal transduction pathways.

Despite these advancements, challenges remain in the clinical translation of 5,5-Dimethylhex-3-yn-1-amine-based therapeutics. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through further research. Ongoing studies are exploring modifications to the compound's structure to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and unlocking the full potential of this promising compound.

In conclusion, 5,5-Dimethylhex-3-yn-1-amine (CAS: 1693881-58-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery and biological imaging, making it a compound of significant interest to the scientific community. Continued research and development efforts are expected to yield novel therapeutics and chemical probes, further solidifying its role in advancing biomedical science.